N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide

• IUPAC Name: N,N-dimethyl-2-piperidin-4-yloxyacetamide
• InChI: InChI=1S/C9H18N2O2/c1-11(2)9(12)7-13-8-3-5-10-6-4-8/h8,10H,3-7H2,1-2H3
• InChI Key: PXQGVGQYTHXWEQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC1CCNCC1
• Molecular Formula: C9H18N2O2
• DSSTOX Substance ID: DTXSID90655902
• Molecular Weight: 186.25 g/mol
• CAS RN: 880361-97-7

Description

“N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide” is a chemical compound with the CAS Number: 1384430-00-5. It has a molecular weight of 222.71. The compound is also known as "N,N-dimethyl-2- (4-piperidinyloxy)acetamide hydrochloride".

Scientific Research Applications

N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide has been used in a variety of scientific research applications, including drug synthesis and drug development. This compound has been used as a starting material to synthesize a variety of drugs, including anti-cancer drugs, anti-viral drugs, and anti-inflammatory drugs. Additionally, this compound has been used in the development of novel drug delivery systems, such as nanomedicines and liposomes.

Mechanism of Action

N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide is a synthetic compound that has a wide range of potential applications due to its unique properties. This compound has been shown to form stable complexes with a variety of molecules, which can be used to modulate the activity of drugs. Additionally, this compound has been shown to interact with various proteins, such as enzymes, receptors, and transporters, which can be used to modulate the activity of drugs.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which can increase the bioavailability and efficacy of drugs. Additionally, this compound has been shown to interact with various proteins, such as receptors, transporters, and enzymes, which can modulate the pharmacological activity of drugs.

Advantages and Limitations for Lab Experiments

The use of N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound in laboratory experiments is its low toxicity, which makes it safe to use in a variety of experiments. Additionally, this compound is highly soluble in organic solvents, which makes it easy to use in a variety of experiments. However, one of the main limitations of using this compound in laboratory experiments is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide. One potential future direction is the development of novel drug delivery systems, such as nanomedicines and liposomes, which can be used to improve the bioavailability and efficacy of drugs. Additionally, this compound can be used to modulate the activity of drugs by forming stable complexes with a variety of molecules, or by interacting with various proteins. Finally, this compound can be used to synthesize a variety of drugs, including anti-cancer drugs, anti-viral drugs, and anti-inflammatory drugs.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H315, H319, and H335.

Synthesis routes and methods

Procedure details

Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate (81) (3.0 g, 9.36 mmol) and palladium on carbon (0.100 g, 0.94 mmol) were added to ethanol (40 mL). This was stirred for 3 hours under an atmosphere of hydrogen. The reaction was filtered and the solvent evaporated to afford a viscous clear oil. The crude product was purified by distillation at 0.5 mBar, collecting fractions that distilled at 90° C. to afford the desired material as a colourless oil (1.000 g, 57.3% yield); 1H NMR (400.132 MHz, CDCl3) δ 1.51-1.42 (2H, m), 1.98-1.92 (2H, m), 2.63-2.57 (2H, m), 2.95 (3H, s), 3.10-3.05 (5H, m), 3.51-3.44 (1H, m), 4.17 (2H, s) NH proton missing.